2-(benzylthio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-benzylsulfanyl-3,7-diphenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H19N3OS/c29-24-23-22(21(16-26-23)19-12-6-2-7-13-19)27-25(28(24)20-14-8-3-9-15-20)30-17-18-10-4-1-5-11-18/h1-16,26H,17H2
• InChI Key: NDHODTSGWCAPMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4)NC=C3C5=CC=CC=C5
• Molecular Formula: C25H19N3OS
• Molecular Weight: 409.5 g/mol

Description

Pyrrolo[3,2-d]pyrimidin-4-one is a type of organic compound known as a heterocyclic compound, which contains atoms of at least two different elements as members of its rings. These compounds are often used in the development of pharmaceuticals due to their diverse range of biological activities.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods such as NMR and mass spectrometry. For similar compounds, single crystal X-ray diffraction analysis was also used.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted using in silico ADME profiling and physiochemical properties. These properties can help predict the drug-like properties of a compound.

Scientific Research Applications

Anticancer Properties

• The pyrrolo[3,2-d]pyrimidine scaffold has shown promise as an anticancer agent. .

Antibacterial Activity

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Drug Design and Optimization

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Some pyrrolo[3,2-d]pyrimidin-4-ones have been found to inhibit certain enzymes, making them potential candidates for drug development.

Future Directions

The future directions for research on these types of compounds could involve further exploration of their potential as pharmaceuticals. For example, some pyrrolo[3,2-d]pyrimidin-4-ones have shown promise as potential antimalarial agents.